59-32-5

Chloropyramine

In Stock

• CAS RN:
• 59-32-5

• Formula:
• C16H20ClN3

• InChI:
• InChI=1S/C16H20ClN3/c1-19(2)11-12-20(16-5-3-4-10-18-16)13-14-6-8-15(17)9-7-14/h3-10H,11-13H2,1-2H3

• InChIKey:
• ICKFFNBDFNZJSX-UHFFFAOYSA-N

• Chloropyramine, also known as suprastin or avapena, belongs to the class of organic compounds known as 2-benzylaminopyridines. These are aromatic compounds containing pyridine ring substituted at the 2-position by a benzylamine group. Chloropyramine is a drug which is used for the treatment of allergic conjunctivitis, allergic rhinitis, bronchial asthma, and other atopic (allergic) conditions. Chloropyramine exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Chloropyramine has been detected in multiple biofluids, such as urine and blood. Within the cell, chloropyramine is primarily located in the membrane (predicted from logP). In humans, chloropyramine is involved in the chloropyramine H1-antihistamine action pathway.
  N'-[(4-chlorophenyl)methyl]-N,N-dimethyl-N'-(2-pyridinyl)ethane-1,2-diamine is an aminopyridine.
  Chlorpyr...

4-Fluorocinnamic acid

In Stock

• CAS RN:
• 459-32-5

• Formula:
• C9H7FO2

• InChI:
• InChI=1S/C9H7FO2/c10-8-4-1-7(2-5-8)3-6-9(11)12/h1-6H,(H,11,12)/b6-3+

• InChIKey:
• ISMMYAZSUSYVQG-ZZXKWVIFSA-N

• The shock loading of 4-fluorocinnamic acid (4-FCA) was treated using a rotating biological contactor (RBC).
  4-Fluorocinnamic acid is a member of cinnamic acids.
  

6-(2,5-Dimethyl-1H-pyrrol-1-yl)pyridin-2-amine

In Stock

• CAS RN:
• 5059-32-5

• Formula:
• C11H13N3

• InChI:
• InChI=1S/C11H13N3/c1-8-6-7-9(2)14(8)11-5-3-4-10(12)13-11/h3-7H,1-2H3,(H2,12,13)

• InChIKey:
• FPGMVNIXMPMXMR-UHFFFAOYSA-N

• 6-(2,5-Dimethyl-1H-pyrrol-1-yl)pyridin-2-amine is a useful research compound. Its molecular formula is C11H13N3 and its molecular weight is 187.24 g/mol. The purity is usually 95%.

Cyclopropylmethyl-(4-methoxy-phenyl)-amine hydrochloride

In Stock

• CAS RN:
• 39959-32-5

• Formula:
• C11H15NO

• InChI:
• InChI=1S/C11H15NO/c1-13-11-6-4-10(5-7-11)12-8-9-2-3-9/h4-7,9,12H,2-3,8H2,1H3

• InChIKey:
• QJELTXMOQPANOW-UHFFFAOYSA-N

• Cyclopropylmethyl-(4-methoxy-phenyl)-amine hydrochloride is a useful research compound. Its molecular formula is C11H15NO and its molecular weight is 177.24 g/mol. The purity is usually 95%.

2-Amino-6-benzyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxamide

In Stock

• CAS RN:
• 34959-32-5

• Formula:
• C15H17N3OS

• InChI:
• InChI=1S/C15H17N3OS/c16-14(19)13-11-6-7-18(9-12(11)20-15(13)17)8-10-4-2-1-3-5-10/h1-5H,6-9,17H2,(H2,16,19)

• InChIKey:
• LGGWACZZAOTYKK-UHFFFAOYSA-N

• 2-Amino-6-benzyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxamide is a useful research compound. Its molecular formula is C15H17N3OS and its molecular weight is 287.4 g/mol. The purity is usually 95%.

2-Bromo-5-nitrobenzaldehyde

In Stock

• CAS RN:
• 84459-32-5

• Formula:
• C7H4BrNO3

• InChI:
• InChI=1S/C7H4BrNO3/c8-7-2-1-6(9(11)12)3-5(7)4-10/h1-4H

• InChIKey:
• LJASZNNBVOTAAN-UHFFFAOYSA-N

• 2-Bromo-5-nitrobenzaldehyde is a useful research compound. Its molecular formula is C7H4BrNO3 and its molecular weight is 230.02 g/mol. The purity is usually 95%.

Dimethyl 4,5-difluorophthalate

In Stock

• CAS RN:
• 18959-32-5

• Formula:
• C10H8F2O4

• InChI:
• InChI=1S/C10H8F2O4/c1-15-9(13)5-3-7(11)8(12)4-6(5)10(14)16-2/h3-4H,1-2H3

• InChIKey:
• HILIWOHKVDWHAP-UHFFFAOYSA-N

• Dimethyl 4,5-difluorophthalate is a useful research compound. Its molecular formula is C10H8F2O4 and its molecular weight is 230.16 g/mol. The purity is usually 95%.

3,3a,4,5,6,7-Hexahydro-2H-indole

Usually In Stock

• CAS RN:
• 18159-32-5

• Formula:
• C8H13N

• InChI:
• InChI=1S/C8H13N/c1-2-4-8-7(3-1)5-6-9-8/h7H,1-6H2

• InChIKey:
• IEWMLMIWOUFWAP-UHFFFAOYSA-N

• 3,3a,4,5,6,7-Hexahydro-2H-indole, also known as 3,3a,4,5,6,7-Hexahydro-2H-indole, is a useful research compound. Its molecular formula is C8H13N and its molecular weight is 123.2 g/mol. The purity is usually 95%.

N-(6-acetyl-3-(benzo[d]thiazol-2-yl)-4,5,6,7-tetrahydrothieno[2,3-c]pyridin-2-yl)-4-methylbenzamide

In Stock

• CAS RN:
• 864859-32-5

• Formula:
• C24H21N3O2S2

• InChI:
• InChI=1S/C24H21N3O2S2/c1-14-7-9-16(10-8-14)22(29)26-24-21(23-25-18-5-3-4-6-19(18)30-23)17-11-12-27(15(2)28)13-20(17)31-24/h3-10H,11-13H2,1-2H3,(H,26,29)

• InChIKey:
• CGGGLIQWTCWPQH-UHFFFAOYSA-N

• N-(6-acetyl-3-(benzo[d]thiazol-2-yl)-4,5,6,7-tetrahydrothieno[2,3-c]pyridin-2-yl)-4-methylbenzamide is a useful research compound. Its molecular formula is C24H21N3O2S2 and its molecular weight is 447.57. The purity is usually 95%.

2-Ethyl-1-(1,3-oxazol-2-yl)butan-1-one

In Stock

• CAS RN:
• 898759-32-5

• Formula:
• C9H13NO2

• InChI:
• InChI=1S/C9H13NO2/c1-3-7(4-2)8(11)9-10-5-6-12-9/h5-7H,3-4H2,1-2H3

• InChIKey:
• GYDJEWMQQJORFZ-UHFFFAOYSA-N

• 2-Ethyl-1-(1,3-oxazol-2-yl)butan-1-one is a useful research compound. Its molecular formula is C9H13NO2 and its molecular weight is 167.2 g/mol. The purity is usually 95%.

3-Bromo-2-chloro-6-nitroquinoline

In Stock

• CAS RN:
• 296759-32-5

• Formula:
• C9H4BrClN2O2

• InChI:
• InChI=1S/C9H4BrClN2O2/c10-7-4-5-3-6(13(14)15)1-2-8(5)12-9(7)11/h1-4H

• InChIKey:
• JXTUVELIICYPQI-UHFFFAOYSA-N

• 3-Bromo-2-chloro-6-nitroquinoline is a useful research compound. Its molecular formula is C9H4BrClN2O2 and its molecular weight is 287.5 g/mol. The purity is usually 95%.

Bicyclo[2.2.1]hept-5-ene-2-carboxaldehyde, 3-ethyl-, (1R,2R,3R,4S)-rel- (9CI)

• CAS RN:
• 136559-32-5

• Formula:
• C10H14O

• InChI:
• InChI=1S/C10H14O/c1-2-9-7-3-4-8(5-7)10(9)6-11/h3-4,6-10H,2,5H2,1H3/t7-,8+,9-,10-/m1/s1

• InChIKey:
• OVDYFVSRBZYTMF-UTINFBMNSA-N

• Bicyclo[2.2.1]hept-5-ene-2-carboxaldehyde, 3-ethyl-, (1R,2R,3R,4S)-rel- (9CI), also known as Bicyclo[2.2.1]hept-5-ene-2-carboxaldehyde, 3-ethyl-, (1R,2R,3R,4S)-rel- (9CI), is a useful research compound. Its molecular formula is C10H14O and its molecular weight is 150.221. The purity is usually 95%.

8-(2-Chloropyridine-4-carbonyl)-8-azaspiro[4.5]decane

Usually In Stock

• CAS RN:
• 1284759-32-5

• Formula:
• C15H19ClN2O

• InChI:
• InChI=1S/C15H19ClN2O/c16-13-11-12(3-8-17-13)14(19)18-9-6-15(7-10-18)4-1-2-5-15/h3,8,11H,1-2,4-7,9-10H2

• InChIKey:
• CICLFKGNOIGALZ-UHFFFAOYSA-N

• 8-(2-Chloropyridine-4-carbonyl)-8-azaspiro[4.5]decane is a useful research compound. Its molecular formula is C15H19ClN2O and its molecular weight is 278.78. The purity is usually 95%.

Ethyl 3-(4-fluorophenyl)azepane-1-carboxylate

In Stock

• CAS RN:
• 1797859-32-5

• Formula:
• C15H20FNO2

• InChI:
• InChI=1S/C15H20FNO2/c1-2-19-15(18)17-10-4-3-5-13(11-17)12-6-8-14(16)9-7-12/h6-9,13H,2-5,10-11H2,1H3

• InChIKey:
• NULUYSITIGLVHW-UHFFFAOYSA-N

• Ethyl 3-(4-fluorophenyl)azepane-1-carboxylate is a useful research compound. Its molecular formula is C15H20FNO2 and its molecular weight is 265.328. The purity is usually 95%.

1-((1S,3s)-adamantan-1-yl)-3-((3-(thiophen-2-yl)pyrazin-2-yl)methyl)urea

In Stock

• CAS RN:
• 2109459-32-5

• Formula:
• C20H24N4OS

• InChI:
• InChI=1S/C20H24N4OS/c25-19(24-20-9-13-6-14(10-20)8-15(7-13)11-20)23-12-16-18(22-4-3-21-16)17-2-1-5-26-17/h1-5,13-15H,6-12H2,(H2,23,24,25)

• InChIKey:
• GQSRGFJKRTULHV-UHFFFAOYSA-N

• 1-((1S,3s)-adamantan-1-yl)-3-((3-(thiophen-2-yl)pyrazin-2-yl)methyl)urea is a useful research compound. Its molecular formula is C20H24N4OS and its molecular weight is 368.5. The purity is usually 95%.